Cas no 26011-40-5 (2-Hydroxy Mestranol)

• Product Name: 2-Hydroxy Mestranol
• CAS No: 26011-40-5
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 254821
• PubChem ID: 29981663
• Update Time: 2025-06-22

2-Hydroxy Mestranol Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-2,17-diol,3-methoxy-, (17a)-(9CI)
• 2-Hydroxy Mestranol
• (8R,9S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,17-diol
• 19-Nor-17a-pregna-1,3,5(10)-trien-20-yne-2,17-diol,3-methoxy-(8CI)
• A)-3-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-2,17-diol
• A-Ethynyl-2-hydroxyestradiol 3-Methyl Ether
• CHEMBL3544577
• 26011-40-5
• (17a)-3-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-2,17-diol
• 19-Norpregna-1,3,5(10)-trien-20-yne-2,17-diol, 3-methoxy-, (17alpha)- (9CI)
• J-016220
• 17a-Ethynyl-2-hydroxyestradiol 3-methyl ether
• (8S,9S,13S,14S)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,17-diol
• (1R,3AS,3BR,9BS,11AS)-1-ETHYNYL-7-METHOXY-11A-METHYL-2H,3H,3AH,3BH,4H,5H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHRENE-1,8-DIOL

• Inchi： 1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-19(24-3)18(22)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21-/m0/s1
• InChI Key： SKJZENPUQVKMJH-PVHGPHFFSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)O)OC

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.22
• Boiling Point: 476°C at 760 mmHg
• Flash Point: 241.7°C
• Refractive Index: 1.612
• PSA: 49.69000
• LogP: 3.62120

Additional information on 2-Hydroxy Mestranol

Professional Introduction to 2-Hydroxy Mestranol (CAS No: 26011-40-5)

2-Hydroxy Mestranol, identified by its Chemical Abstracts Service (CAS) number 26011-40-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the steroidal class, which is well-known for its diverse biological activities and therapeutic potential. The presence of a hydroxyl group in its molecular structure enhances its reactivity and biological significance, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of 2-Hydroxy Mestranol consists of a steroidal backbone with a hydroxyl functional group positioned at the 2-position. This specific arrangement imparts unique properties to the compound, enabling its participation in a wide range of biochemical pathways. The steroidal framework is characterized by a tetracyclic structure, comprising three six-membered rings and one five-membered ring, which is typical for many naturally occurring steroids.

In recent years, 2-Hydroxy Mestranol has garnered attention due to its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of corticosteroids, anti-inflammatory drugs, and even in the treatment of certain hormonal disorders. The hydroxyl group at the 2-position allows for further functionalization, enabling chemists to design derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-Hydroxy Mestranol is its involvement in the biosynthesis of steroid hormones. Steroids are crucial for numerous physiological processes, including metabolism, immune response, and reproductive functions. The ability to manipulate the structure of steroids through intermediates like 2-Hydroxy Mestranol provides researchers with a powerful tool to develop targeted therapies for various medical conditions.

The synthesis of 2-Hydroxy Mestranol typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include oxidation of steroidal precursors followed by reduction steps to introduce the hydroxyl group at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 2-Hydroxy Mestranol more accessible for research and industrial applications.

In academic research, 2-Hydroxy Mestranol has been utilized as a model compound to study enzyme mechanisms involved in steroid biosynthesis. By using this compound as a substrate or intermediate, scientists can gain insights into the catalytic processes mediated by enzymes such as cytochrome P450 oxidases and steroid sulfatases. These studies not only enhance our understanding of fundamental biological pathways but also contribute to the development of new drug targets.

The pharmacological potential of derivatives of 2-Hydroxy Mestranol has been extensively investigated. For instance, modifications at other positions on the steroidal backbone can lead to compounds with anti-inflammatory, anti-proliferative, or even neuroprotective effects. Such derivatives are being tested in preclinical studies to evaluate their efficacy and safety profiles for potential therapeutic use.

The role of computational chemistry in studying 2-Hydroxy Mestranol and its derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict the binding interactions between these compounds and their biological targets. This approach has significantly accelerated the drug discovery process by enabling virtual screening of large libraries of compounds for optimal candidates.

In conclusion, 2-Hydroxy Mestranol(CAS No: 26011-40-5) is a versatile and biologically significant compound with broad applications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate in synthesizing therapeutic agents targeting various diseases. As research continues to uncover new aspects of steroid biochemistry and pharmacology, compounds like 2-Hydroxy Mestranol will undoubtedly play a pivotal role in advancing medical science.